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Compound of Interest

Compound Name: MS-153

Cat. No.: B15601023

Welcome to the technical support center for MS-153, a resource for researchers, scientists,
and drug development professionals. This guide provides troubleshooting advice and
frequently asked questions (FAQs) to address common issues that may lead to inconsistent
results in your experiments involving the neuroprotective agent MS-153, (R)-(-)-5-methyl-1-
nicotinoyl-2-pyrazoline.

Understanding the Mechanism of Action of MS-153

MS-153 is a neuroprotective agent that has been shown to stimulate the uptake of glutamate
through the glial glutamate transporter GLT-1 (also known as EAAT2).[1] It is believed to act as
an indirect modulator of the transporter's activity, which helps in reducing extracellular
glutamate concentrations, thereby mitigating excitotoxicity.[1] This action is particularly relevant
in models of ischemic brain injury.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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